N-(3,4-dimethylphenyl)-1-methyl-6-oxo-2-{[(pyridin-3-yl)methyl]sulfanyl}-1,6-dihydropyrimidine-5-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-1-methyl-6-oxo-2-(pyridin-3-ylmethylsulfanyl)pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H20N4O2S/c1-13-6-7-16(9-14(13)2)23-18(25)17-11-22-20(24(3)19(17)26)27-12-15-5-4-8-21-10-15/h4-11H,12H2,1-3H3,(H,23,25)
• InChI Key: SADIUGLOFDTDQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CN=C(N(C2=O)C)SCC3=CN=CC=C3)C
• Molecular Formula: C20H20N4O2S
• Molecular Weight: 380.5 g/mol

Description

The compound you mentioned is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene. They have diverse roles in biochemistry, including serving as the basis for the nucleic acids DNA and RNA.

Synthesis Analysis

Pyrimidine derivatives can be synthesized through various methods. One common method involves the reaction of β-dicarbonyl compounds with amidines. The exact synthesis process for your specific compound would depend on the starting materials and desired substitutions.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can be quite complex due to the presence of various functional groups. The compound you mentioned contains a pyrimidine ring, a sulfanyl group, a carboxamide group, and a pyridine ring, among others.

Chemical Reactions Analysis

Pyrimidine derivatives can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, depending on the specific functional groups present.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrimidine derivatives depend on their specific structure. Generally, they are crystalline solids at room temperature and are soluble in organic solvents.

Scientific Research Applications

Suzuki–Miyaura Coupling Reagents

• The compound’s boron-based reagents play a crucial role in Suzuki–Miyaura (SM) cross-coupling reactions. SM coupling is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. Its success stems from mild reaction conditions, functional group tolerance, and environmentally benign organoboron reagents. .

Selective DVL1 Binding Inhibition

• Through structure-based virtual screening, the racemic compound RS4690 (1) was identified as a promising selective DVL1 binding inhibitor. It showed an EC50 of 0.74 ± 0.08 μM. .

Pincer-Type Ligands

• The compound’s derivatives, such as N,N′-Di(pyridine-4-yl)-pyridine-3,5-dicarboxamide, exhibit tridentate pincer ligand properties. These ligands can act as anion receptors or engage in hydrogen bond interactions. .

Protodeboronation in Organic Synthesis

• The less nucleophilic (3,5-bis(trifluoromethyl)phenyl) lithium is used for boronate complex formation, preventing aryl addition to the lactam moiety. .

Mechanism of Action

The mechanism of action of pyrimidine derivatives can vary widely depending on their specific structure and the biological system in which they are acting. Some pyrimidine derivatives have been found to have antiviral, antimicrobial, and antitumor activities.

Safety and Hazards

Like all chemicals, pyrimidine derivatives should be handled with care. They could be harmful if ingested, inhaled, or come into contact with the skin. Always follow safety guidelines when handling these compounds.

Future Directions

Research into pyrimidine derivatives is ongoing, with many potential applications in pharmaceuticals and other industries. Future research will likely focus on synthesizing new derivatives with improved properties and exploring their potential uses.